Cas no 91182-09-1 (N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide)

91182-09-1 structure
Product name:N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide
N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide
- 91182-09-1
- BRN 0019014
- 2-Propenamide, N-butyl-3-(5-nitro-2-furanyl)-
- N-Butyl-5-nitro-2-furylacrylamide
- CCRIS 5647
- N-Butyl-5-nitro-2-furanacrylamide
- N-Butyl-3-(5-nitro-2-furanyl)-2-propenamide
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- Inchi: InChI=1S/C11H14N2O4/c1-2-3-8-12-10(14)6-4-9-5-7-11(17-9)13(15)16/h4-7H,2-3,8H2,1H3,(H,12,14)
- InChI Key: MFJYRLRBBMJWDW-UHFFFAOYSA-N
- SMILES: CCCCNC(=O)C=CC1=CC=C(O1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 238.095
- Monoisotopic Mass: 238.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.1A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.209
- Boiling Point: 434.8°C at 760 mmHg
- Flash Point: 216.8°C
- Refractive Index: 1.554
N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide Related Literature
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
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Jacek Klaudiusz Pijanka,Ying Yang,Paul Dumas,Sirinart Chio-Srichan,Michel Manfait,Ganesh Dhruvananda Sockalingum Analyst, 2009,134, 1176-1181
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